Cas no 1807001-65-5 (2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1807001-65-5
• MF: C₉H₇Br₂F₂NO₂
• MW: 358.962188005447
• CID: 4866355
• Update Time: 2025-10-29

2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H7Br2F2NO2/c10-3-4-1-6(9(12)13)5(2-7(15)16)8(11)14-4/h1,9H,2-3H2,(H,15,16)
• InChI Key： HLBDTVWTLKRDLD-UHFFFAOYSA-N
• SMILES： BrC1=C(CC(=O)O)C(C(F)F)=CC(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetic acid

2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetic Acid: A Comprehensive Overview

The compound 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1807001-65-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and versatility in synthesis. The structure of this compound is characterized by a pyridine ring substituted with bromine, a bromomethyl group, a difluoromethyl group, and an acetic acid moiety. These substituents contribute to its distinctive reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetic acid through multi-step reactions involving halogenation, alkylation, and acetylation processes. The synthesis typically begins with a pyridine derivative as the starting material, followed by selective bromination at specific positions to achieve the desired substitution pattern. The introduction of the bromomethyl and difluoromethyl groups further enhances the molecule's complexity and reactivity.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. The presence of multiple functional groups makes it an ideal candidate for further modification to design bioactive molecules with specific pharmacological properties. For instance, the bromine atoms can serve as leaving groups in nucleophilic substitution reactions, enabling the incorporation of diverse substituents that could modulate biological activity.

Moreover, 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetic acid has shown promise in materials science due to its ability to form stable coordination complexes with metal ions. This property is particularly valuable in the development of new materials for catalysis, sensing, and electronic applications. Recent studies have explored its use as a ligand in metal-organic frameworks (MOFs), where it exhibits excellent coordination abilities and enhances the stability and functionality of these materials.

In addition to its synthetic applications, this compound has attracted attention in environmental chemistry due to its role in degradation pathways of related compounds. Understanding its behavior under various environmental conditions is crucial for assessing its potential impact on ecosystems. Recent research has focused on elucidating its degradation mechanisms under UV light and microbial action, providing insights into its environmental fate and toxicity.

The structural features of 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetic acid also make it a valuable tool in analytical chemistry. Its distinct UV absorption characteristics and fluorescence properties enable its use as a probe in spectroscopic studies. This has led to its application in sensing technologies, where it serves as a sensitive indicator for detecting specific analytes in complex matrices.

In conclusion, 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1807001-65-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable asset in drug discovery, materials science, environmental chemistry, and analytical techniques. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.